2-[(4-Methylbenzyl)thio]ethanamine

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]ethanamine
• InChI: InChI=1S/C10H15NS/c1-9-2-4-10(5-3-9)8-12-7-6-11/h2-5H,6-8,11H2,1H3
• InChI Key: LGOBOBXQLWNEPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCN
• Molecular Formula: C10H15NS
• DSSTOX Substance ID: DTXSID80407033
• Molecular Weight: 181.30 g/mol
• CAS No.: 106670-34-2

Description

Mephentermine is a sympathomimetic agent that was previously used in the treatment of low blood pressure. It is chemically classified as a substituted phenethylamine and amphetamine, and it is closely related to phentermine and methamphetamine . Mephentermine induces the release of norepinephrine and dopamine, and its sympathomimetic effects are mediated by indirect activation of alpha- and beta-adrenergic receptors .

Scientific Research Applications

Mephentermine has several scientific research applications, including:

Chemistry: It is used as a model compound for studying the behavior of sympathomimetic agents and their interactions with adrenergic receptors.

Biology: Mephentermine is used in research to study the effects of sympathomimetic agents on biological systems, particularly the cardiovascular system.

Medicine: The compound has been used in clinical research to investigate its potential therapeutic effects in treating hypotension and other cardiovascular conditions.

Industry: Mephentermine is used in the pharmaceutical industry for the development of new sympathomimetic drugs and formulations.

Preparation Methods

The synthesis of mephentermine was first reported in a patent issued in 1952 . The compound is typically prepared as its sulfate salt for use in intravenous and intramuscular injections . The preparation involves the following steps:

Synthesis of the base: Mephentermine base is synthesized by reacting phenylacetone with methylamine under reductive amination conditions.

Formation of the sulfate salt: The base is then converted to its sulfate salt by reacting it with sulfuric acid.

Chemical Reactions Analysis

Mephentermine undergoes several types of chemical reactions, including:

Oxidation: Mephentermine can be oxidized to form corresponding N-oxide derivatives.

Reduction: The compound can be reduced to form secondary amines.

Substitution: Mephentermine can undergo substitution reactions, particularly at the nitrogen atom, to form various derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and alkyl halides for substitution reactions. The major products formed from these reactions include N-oxide derivatives, secondary amines, and substituted amines.

Mechanism of Action

Mephentermine exerts its effects by acting as an alpha adrenergic receptor agonist and indirectly by releasing endogenous norepinephrine . This leads to an increase in cardiac output and systolic and diastolic pressures . The compound also has a positive inotropic effect on the myocardium, which enhances cardiac contractility . The molecular targets involved in its mechanism of action include alpha and beta adrenergic receptors .

Comparison with Similar Compounds

Mephentermine is chemically and pharmacologically similar to other sympathomimetic agents such as phentermine and methamphetamine . it is unique in its specific use for treating hypotension and its relatively lower central stimulant effects compared to amphetamine . Similar compounds include:

Phentermine: Used primarily as an appetite suppressant.

Methamphetamine: Known for its potent central stimulant effects.

Ephedrine: Another sympathomimetic agent used for its bronchodilator and decongestant properties.

Mephentermine’s uniqueness lies in its specific application for maintaining blood pressure in hypotensive states and its relatively lower potential for abuse compared to methamphetamine .